Ethyl 4-[2-(2-methoxyethoxy)ethoxy]benzoate

• Molecular Formula: C14H20O5
• Molecular Weight: 268.30 g/mol
• IUPAC Name: ethyl 4-[2-(2-methoxyethoxy)ethoxy]benzoate
• InChI: InChI=1S/C14H20O5/c1-3-18-14(15)12-4-6-13(7-5-12)19-11-10-17-9-8-16-2/h4-7H,3,8-11H2,1-2H3
• InChI Key: DKFCGUSXQZAJFD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)OCCOCCOC

Description

Ethyl 4-[2-(2-methoxyethoxy)ethoxy]benzoate is a useful research compound. Its molecular formula is C14H20O5 and its molecular weight is 268.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of ethyl 4-hydroxybenzoate (2.0 g, 12.04 mmol) in dry DME (50 mL) was added potassium carbonate (3.33 g, 24.07 mmol), potassium iodide (100 mg, 0.602 mmol) and 1-bromo-2-(2-methoxyethoxy)ethane (3.6 mL, 24.07 mmol). The mixture was stirred at reflux for 2 days. After being cooled to rt, the solids were removed by filtration and the solvent by evaporation in vacuo. The remaining crude product was purified by MPLC (silica, cyclohexane/ethyl acetate 5:1) to afford the title compound (2.17 g, 67%): 1H NMR (400 MHz, CDCl3) δ 7.98 (d, 2H), 6.93 (d, 2H), 4.33 (quart, 2H), 4.19 (t, 2H), 3.88 (t, 2H), 3.72 (t, 2H), 3.57 (t, 2H), 3.39 (s, 3H), 1.37 (t, 3H); DCI(NH3)-MS m/z 286 (M+NH4)+; HPLC RT (Method I) 4.14 min.